Cas no 1891-29-8 (Azuleno[4,5-b]furan-2,7-dione,3,3a,4,5,9a,9b-hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-,(3aR,4S,9aS,9bR)-)
1891-29-8 structure
Azuleno[4,5-b]furan-2,7-dione,3,3a,4,5,9a,9b-hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-,(3aR,4S,9aS,9bR)-
Azuleno[4,5-b]furan-2,7-dione,3,3a,4,5,9a,9b-hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-,(3aR,4S,9aS,9bR)- Properties
Names and Identifiers
-
- Azuleno[4,5-b]furan-2,7-dione,3,3a,4,5,9a,9b-hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-,(3aR,4S,9aS,9bR)-
- LACTUCIN
- 4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylidene-4,5,9a,9b-tetrahydro-3aH-azuleno[4,5-b]furan-2,7-dione
- Azuleno[4,5-b]furan-2,7-dione,3,3a,4,5,9a,9b-hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-...
- (3aR,4R,9aS,9bR)-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylidene-3,3a,4,5,9a,9b-hexahydroazuleno[4,5-b]furan-2,7-dione
- (3aR,4S,9aS,9bR)-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylidene-3,3a,4,5,9a,9b-hexahydroazuleno[4,5-b]furan-2,7-dione
- Azuleno(4,5-b)furan-2,7-dione, 3,3a,4,5,9a,9b-hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-, (3aR-(3aalpha,4beta,9aalpha,9bbeta))-
- (3aR,4S,9aS,9bR)-3,3a,4,5,9a,9b-Hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methyleneazuleno[4,5-b]furan-2,7-dione
- Lactucine
- (3aR)-3,3aβ,4,5,9aβ,9bα-Hexahydro-4α-hydroxy-9-(hydroxymethyl)-6-methyl-3-methyleneazuleno[4,5-b]furan-2,7-dione
- FS-7317
- VJQAFLAZRVKAKM-VZLIPTOUSA-
- C09489
- SCHEMBL14215975
- InChI=1/C15H16O5/c1-6-3-9(17)12-7(2)15(19)20-14(12)13-8(5-16)4-10(18)11(6)13/h4,9,12-14,16-17H,2-3,5H2,1H3/t9-,12+,13-,14-/m0/s1
- LACTUCIN [MI]
- (3AR,4S,9AS,9BR)-3,3A,4,5,9A,9B-HEXAHYDRO-4-HYDROXY-9-(HYDROXYMETHYL)-6-METHYL-3-METHYLENEAZULENO(4,5-B)FURAN-2,7-DIONE
- AKOS040763768
- R6E2918904
- 1891-29-8
- DTXSID70894751
- CS-0169537
- NS00094051
- AC1L9CIQ
- UNII-R6E2918904
- (3aR,4S,9aS,9bR)-4-Hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-3,3a,4,5-tetrahydroazuleno[4,5-b]furan-2,7(9aH,9bH)-dione
- (3aR,4S,9aS,9bR)-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylidene-4,5,9a,9b-tetrahydro-3aH-azuleno[4,5-b]furan-2,7-dione
- (3aR,4S,9aS,9bR)-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-4,5,9a,9b-tetrahydro-3aH-azuleno[4,5-b]furan-2,7-dione
- CHEBI:6358
- HY-N9438
- 109402-60-0
- SCHEMBL235693
- 4-Hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-3,3a,4,5-tetrahydroazuleno[4,5-b]furan-2,7(9aH,9bH)-dione
- DA-64848
- +Expand
-
- VJQAFLAZRVKAKM-UHFFFAOYSA-N
- InChI=1S/C15H16O5/c1-6-3-9(17)12-7(2)15(19)20-14(12)13-8(5-16)4-10(18)11(6)13/h4,9,12-14,16-17H,2-3,5H2,1H3
- OCC1=CC(=O)C2C1C1OC(=O)C(=C)C1C(CC=2C)O
Computed Properties
- 276.09977361g/mol
- 2
- 5
- 1
- 276.09977361g/mol
- 20
- 583
- 0
- 4
- 0
- 0
- 0
- 1
- -0.7
- 83.8Ų
Experimental Properties
- 228-233 °C (decomposition)
- Soluble (180 g/l) (25 º C),
- D +49° (c = 0.90 in methanol), +77.9° (c = 3.44 in pyridine)
- 1.39±0.1 g/cm3 (20 ºC 760 Torr),
Azuleno[4,5-b]furan-2,7-dione,3,3a,4,5,9a,9b-hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-,(3aR,4S,9aS,9bR)- Price
Azuleno[4,5-b]furan-2,7-dione,3,3a,4,5,9a,9b-hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-,(3aR,4S,9aS,9bR)- Suppliers
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Azuleno[4,5-b]furan-2,7-dione,3,3a,4,5,9a,9b-hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-,(3aR,4S,9aS,9bR)- Related Literature
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1. 194. Sesquiterpenoids. Part X. The constitution of lactucinD. H. R. Barton,C. R. Narayanan J. Chem. Soc. 1958 963
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2. Terpenoids of the Sonchus. Part III. Sesquiterpene lactones of S. Jacquini D.C., S. pinnatus Ait, and S. radicatus AitJ. Bermejo Barrera,J. L. Bretón Funes,A. González González J. Chem. Soc. C 1966 1298
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Jeffrey B. Harborne Nat. Prod. Rep. 2001 18 361
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Braulio M. Fraga Nat. Prod. Rep. 1999 16 21
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B. M. Fraga Nat. Prod. Rep. 1993 10 397
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Braulio M. Fraga Nat. Prod. Rep. 2004 21 669
-
Braulio M. Fraga Nat. Prod. Rep. 2001 18 650
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Zha-Jun Zhan,You-Min Ying,Lie-Feng Ma,Wei-Guang Shan Nat. Prod. Rep. 2011 28 594
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9. Index pages
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María ángeles ávila-Gálvez,Carlos Rafael-Pita,Naiara Fernández,Jo?o Baixinho,José D. Anastácio,Katarina Cankar,Dirk Bosch,Cláudia Nunes dos Santos Food Funct. 2022 13 8977
1891-29-8 (Azuleno[4,5-b]furan-2,7-dione,3,3a,4,5,9a,9b-hexahydro-4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylene-,(3aR,4S,9aS,9bR)-) Related Products
- 16503-32-5(Brevilin A)
- 10180-88-8(Azuleno[4,5-b]furan-2,7-dione,3,3a,4,5,9a,9b-hexahydro-4-hydroxy-3,6,9-trimethyl-, (3S,3aR,4S,9aS,9bR)-)
- 13018-10-5(2-Butenoic acid,2-methyl-,(5S,6R,8S,8aR)-5-[1-(acetyloxy)-1-methylethyl]-1,2,4,5,6,7,8,8a-octahydro-3,8-dimethyl-2-oxo-6-azulenylester, (2Z)-)
- 37085-48-6(Thymidine, 2-O-methyl-(9CI))
- 6754-13-8(Azuleno[6,5-b]furan-2,5-dione,3,3a,4,4a,7a,8,9,9a-octahydro-4-hydroxy-4a,8-dimethyl-3-methylene-,(3aS,4S,4aR,7aR,8R,9aR)-)
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